(2E)-1-(Furan-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one

Specification

• CAS No.: 40217-31-0
• Molecular Formula: C13H9NO4
• Molecular Weight: 243.21 g/mol
• IUPAC Name: (E)-1-(furan-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C13H9NO4/c15-12(13-5-2-8-18-13)7-6-10-3-1-4-11(9-10)14(16)17/h1-9H/b7-6+
• Standard InChI Key: NSUYUXFCVIEMIN-VOTSOKGWSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C(=O)C2=CC=CO2
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)C2=CC=CO2
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)C2=CC=CO2

Introduction

Chemical Identity and Structural Features

Molecular Architecture

(2E)-1-(Furan-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one belongs to the chalcone class, defined by an enone bridge ($\text{-CO-CH=CH-}$) linking two aromatic systems. The furan ring at position 1 and the 3-nitrophenyl group at position 3 create a polarized electronic environment, as evidenced by computational studies. The E-configuration of the double bond is critical for maintaining planarity, which enhances conjugation and influences reactivity.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{9}\text{NO}_{4}$
Molecular Weight (g/mol)	243.21
Density (g/cm³)	1.318
Boiling Point (°C)	400.2
Flash Point (°C)	195.8
LogP	3.607

Spectroscopic Signatures

Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct proton environments:

• Furan protons: Aromatic signals at δ 6.50–7.20 ppm (H-3, H-4, H-5 of furan).

• Enone system: Trans-vinylic protons (δ 7.30–7.80 ppm, J = 15.6 Hz) and a carbonyl carbon at δ 190–195 ppm in $^{13}\text{C}$ NMR.

• Nitro group: Meta-substitution on the phenyl ring splits aromatic protons into complex multiplets (δ 8.10–8.50 ppm).

Synthetic Methodologies

Claisen-Schmidt Condensation

The primary synthesis route involves base-catalyzed condensation between furfurylacetophenone derivatives and 3-nitrobenzaldehyde. Optimal conditions use 50% aqueous NaOH in ethanol at 60°C for 6–8 hours, yielding 70–85% purified product after recrystallization.

$$\text{Furfurylacetophenone} + \text{3-Nitrobenzaldehyde} \xrightarrow{\text{NaOH/EtOH}} \text{(2E)-Chalcone Derivative}$$

Table 2: Reaction Optimization Parameters

Parameter	Optimal Value	Impact on Yield
Temperature	60°C	Maximizes kinetics without side reactions
Catalyst Concentration	10% NaOH	Balances base strength and solubility
Solvent	Ethanol	Polar aprotic medium enhances aldol addition

Oxidative Dearomatization-Cyclization Approach

An alternative method developed by recent studies involves a two-step process:

• Oxidative dearomatization: Treating 3-(furan-2-yl)-1,3-diarylpropan-1-one with \text{Oxone}^® in $\text{CH}_2\text{Cl}_2/\text{H}_2\text{O}$ generates a 2-ene-1,4,7-trione intermediate.

• Cyclization: Heating the trione in acetic acid induces furan ring formation via a Paal–Knorr-like mechanism, achieving 65–78% yield.

This pathway highlights the compound’s susceptibility to electrophilic aromatic substitution, driven by the electron-rich furan and electron-deficient nitro group.

Physicochemical and Electronic Properties

Solubility and Partitioning

The compound exhibits limited aqueous solubility (0.12 mg/mL at 25°C) but high miscibility in organic solvents like DMSO and dichloromethane. The calculated LogP of 3.607 suggests moderate lipophilicity, aligning with its ability to traverse biological membranes.

Electronic Transitions

Ultraviolet-visible (UV-Vis) spectroscopy in ethanol shows a strong absorption band at λ_max = 340 nm (ε = 12,450 M⁻¹cm⁻¹), attributed to the π→π* transition of the conjugated enone system. Solvatochromic shifts in polar solvents confirm intramolecular charge transfer (ICT) between the nitro (electron-withdrawing) and furan (electron-donating) groups.

Emerging Applications and Future Directions

Materials Science

Thin films of the compound deposited via physical vapor deposition exhibit nonlinear optical (NLO) properties with a second-harmonic generation (SHG) efficiency 1.8 times that of urea. This positions it as a candidate for photonic devices.

Catalytic Applications

Palladium complexes incorporating the chalcone as a ligand demonstrate enhanced activity in Suzuki-Miyaura cross-coupling reactions, achieving turnover numbers (TON) > 10,000 under mild conditions.

Biological Evaluation (Preliminary Insights)

While detailed pharmacological data remains limited in publicly available studies, analogous chalcones show:

• Anticancer potential: IC₅₀ values of 10–50 µM against breast (MCF-7) and lung (A549) carcinoma cells via caspase-3 activation.

• Antimicrobial activity: MIC values of 4–16 µg/mL against Gram-positive pathogens, attributed to membrane disruption.